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Compound of Interest

Compound Name: Methyl 2-ethoxyacetate

Cat. No.: B042190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-ethoxyacetate is a chemical compound with potential as a reaction solvent in various

chemical syntheses. This document provides a summary of its known properties and

theoretical applications based on its chemical structure and physical characteristics. It is

important to note that while the properties of Methyl 2-ethoxyacetate are documented, specific

examples of its use as a primary reaction solvent in published scientific literature and patents

are scarce. Therefore, the application notes provided herein are based on general principles of

organic chemistry and the expected behavior of a solvent with its characteristics.

Physicochemical Properties
A comprehensive summary of the key physical and chemical properties of Methyl 2-
ethoxyacetate is presented in Table 1. These properties are essential for determining its

suitability for specific reaction conditions and for safe handling.

Table 1: Physicochemical Properties of Methyl 2-ethoxyacetate[1]
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Property Value

IUPAC Name methyl 2-ethoxyacetate

Synonyms
Methyl ethoxyacetate, Acetic acid, 2-ethoxy-,

methyl ester

CAS Number 17640-26-5

Molecular Formula C5H10O3

Molecular Weight 118.13 g/mol

Appearance Colorless liquid (predicted)

Boiling Point 145-146 °C (predicted)

Melting Point Data not available

Density 0.999 g/cm³ (predicted)

Solubility Soluble in many organic solvents.

Safety and Handling
Proper safety precautions are crucial when handling any chemical. The available safety data

for Methyl 2-ethoxyacetate is summarized in Table 2.

Table 2: Safety Information for Methyl 2-ethoxyacetate
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Hazard Description

GHS Pictograms GHS07 (Harmful)

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty of soap and

water. P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Theoretical Applications as a Reaction Solvent
While specific, documented applications are limited, the physicochemical properties of Methyl
2-ethoxyacetate suggest its potential utility in several areas of chemical synthesis. Its

moderate boiling point makes it suitable for reactions requiring elevated temperatures without

the need for high-pressure apparatus. The presence of both an ether and an ester functional

group imparts a degree of polarity, suggesting it could be a suitable solvent for a range of polar

and nonpolar reactants.

Potential Advantages:
Moderate Boiling Point: Allows for reactions to be conducted at temperatures between room

temperature and ~145°C, providing a good range for optimizing reaction kinetics.

Aprotic Nature: As an aprotic solvent, it is suitable for reactions involving strong bases or

other reagents that are sensitive to acidic protons.
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Solvating Properties: The combination of ether and ester functionalities may provide good

solubility for a variety of organic compounds, including those with moderate polarity.

Potential Areas of Application:
Nucleophilic Substitution Reactions: Its polar aprotic nature could facilitate SN2 reactions by

solvating cations, thereby increasing the nucleophilicity of the corresponding anion.

Ester and Ether Synthesis: Due to its structural similarity, it may serve as a suitable solvent

for the synthesis of other esters and ethers, potentially offering favorable solubility for starting

materials and reagents.

Polymer Chemistry: It could potentially be used as a solvent for the synthesis or processing

of certain types of polymers where its specific solvating properties are advantageous.

Experimental Protocols (Theoretical Framework)
Disclaimer: The following protocols are theoretical and should be considered as a starting point

for investigation. They are not based on published experimental data using Methyl 2-
ethoxyacetate as a solvent. Researchers should conduct small-scale trials and thorough

safety assessments before proceeding.

General Protocol for a Nucleophilic Substitution
Reaction (e.g., Williamson Ether Synthesis)
This hypothetical protocol outlines the steps for a Williamson ether synthesis, a common type

of nucleophilic substitution reaction.

Reaction Setup Reaction Work-up & Purification

1. Dry Glassware 2. Add Alcohol and NaH
Inert atmosphere

3. Add Methyl 2-ethoxyacetate 4. Heat to desired temp. 5. Add Alkyl Halide
Dropwise

6. Monitor by TLC 7. Quench with WaterUpon completion 8. Extract with Organic Solvent 9. Dry and Concentrate 10. Purify by Chromatography

Click to download full resolution via product page
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Caption: Hypothetical workflow for a Williamson ether synthesis.

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), add the desired alcohol to a round-

bottom flask containing a magnetic stir bar.

Carefully add sodium hydride (NaH) portion-wise at 0 °C.

Add anhydrous Methyl 2-ethoxyacetate as the solvent.

Allow the mixture to stir at room temperature for 30 minutes.

Add the alkyl halide dropwise to the reaction mixture.

Heat the reaction to a temperature between 60-120 °C and monitor the progress by thin-

layer chromatography (TLC).

Upon completion, cool the reaction to room temperature and cautiously quench with water.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography.

Logical Relationships in Solvent Selection
The decision to use a particular solvent is based on a variety of factors. The following diagram

illustrates the logical relationships in selecting a reaction solvent.
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Caption: Key factors influencing the choice of a reaction solvent.

Conclusion
Methyl 2-ethoxyacetate possesses properties that suggest its potential as a useful aprotic,

polar solvent for organic synthesis. However, a notable lack of published applications limits the

ability to provide detailed, validated experimental protocols. The information and theoretical

frameworks presented in these application notes are intended to serve as a guide for

researchers interested in exploring the use of Methyl 2-ethoxyacetate in their work. All

experimental investigations should be preceded by a thorough literature search for any new

information and a comprehensive safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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